Cas no 1372606-85-3 (5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine)

• Product Name: 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine
• CAS No: 1372606-85-3
• MF: C₇H₆BrF₃N₂O
• MW: 271.034551143646
• MDL: MFCD21946498
• CID: 4697585
• Update Time: 2025-05-20

5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine
• 5-bromo-6-(2,2,2-trifluoro-ethoxy)-pyridin-3-ylamine
• 5-bromo-6-(2,2,2-trifluoroethoxy)pyridin-3-amine
• GMBXRKUTOVBEPR-UHFFFAOYSA-N
• 5-bromo-6-(2, 2, 2-trifluoro-ethoxy)-pyridin-3-ylamine

• MDL： MFCD21946498
• Inchi： 1S/C7H6BrF3N2O/c8-5-1-4(12)2-13-6(5)14-3-7(9,10)11/h1-2H,3,12H2
• InChI Key： GMBXRKUTOVBEPR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN=C1OCC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine

5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine: A Comprehensive Overview

The compound 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine (CAS No. 1372606-85-3) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile chemical properties and wide-ranging biological activities. The molecule's structure features a pyridine ring substituted with a bromine atom at position 5, a trifluoroethoxy group at position 6, and an amino group at position 3. These substituents contribute to its unique electronic and steric properties, making it a valuable compound in various research and industrial applications.

Recent studies have highlighted the potential of 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine as a precursor in the synthesis of novel bioactive compounds. For instance, researchers have explored its role in the development of new insecticides and herbicides due to its ability to modulate key biochemical pathways in target organisms. The trifluoroethoxy group, in particular, has been shown to enhance the compound's lipophilicity and stability, which are critical factors for its effectiveness in agricultural applications.

In the pharmaceutical sector, 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine has been investigated as a potential lead compound for the development of anti-inflammatory and antiviral agents. Its amino group facilitates the formation of hydrogen bonds with target proteins, making it an attractive candidate for drug design. Furthermore, the bromine atom at position 5 provides additional electronic diversity, which can be exploited to optimize the compound's pharmacokinetic properties.

The synthesis of 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of palladium catalysts has significantly improved the yield and purity of the product during cross-coupling reactions.

From an environmental perspective, 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine has been subjected to rigorous ecotoxicological assessments to ensure its safe use in agricultural settings. Studies have demonstrated that the compound exhibits low toxicity to non-target organisms when applied at recommended doses. However, further research is needed to fully understand its long-term impact on soil microbiota and aquatic ecosystems.

In conclusion, 5-Bromo-6-(2,2,2-trifluoroethoxy)-pyridin-3-ylamine (CAS No. 1372606-85-3) is a versatile compound with promising applications in both pharmaceutical and agrochemical industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions to pressing challenges in these fields. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in modern chemistry.